ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)piperidine-3-carboxylate
• InChI: InChI=1S/C20H28F3NO3/c1-2-26-18(25)19(12-15-27-17-8-4-3-5-9-17)10-6-13-24(16-19)14-7-11-20(21,22)23/h3-5,8-9H,2,6-7,10-16H2,1H3
• InChI Key: AMTBZQFYORMDDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CCCC(F)(F)F)CCOC2=CC=CC=C2
• Molecular Formula: C20H28F3NO3
• Molecular Weight: 387.4 g/mol

Description

Ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)-3-piperidinecarboxylate, also known as TFB-EP, is a synthetic compound that has gained significant attention in the scientific community due to its potential application in the field of neuroscience. TFB-EP is a member of the piperidinecarboxylate family and is structurally similar to other compounds with neuroprotective properties.

Mechanism of Action

The exact mechanism of action of ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)-3-piperidinecarboxylate is not fully understood. However, it is believed that this compound exerts its neuroprotective effects by reducing oxidative stress and inflammation. This compound has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant response genes. This compound also inhibits the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In a study conducted by Wu et al., it was found that this compound could reduce the levels of ROS and malondialdehyde (MDA) in the brain, which are markers of oxidative stress. This compound has also been shown to increase the levels of glutathione (GSH), which is an endogenous antioxidant. In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines such as IL-1β and TNF-α.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)-3-piperidinecarboxylate is its neuroprotective properties. This compound has been shown to protect neurons from oxidative stress-induced injury and reduce inflammation, which could make it a potential therapeutic agent for neurodegenerative diseases. However, one of the limitations of this compound is its complex synthesis method, which requires expertise in organic chemistry. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for the research on ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)-3-piperidinecarboxylate. One of the areas of interest is the potential therapeutic application of this compound in neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential side effects. Further studies are also needed to optimize the synthesis method of this compound and to develop more efficient and cost-effective methods of production.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential application in the field of neuroscience. This compound has been shown to have neuroprotective properties and could be a potential therapeutic agent for neurodegenerative diseases. However, more research is needed to fully understand the mechanism of action of this compound and its potential side effects. The complex synthesis method of this compound also presents a challenge for its production and optimization.

Synthesis Methods

Ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)-3-piperidinecarboxylate can be synthesized by using a multi-step process that involves the reaction of 3-piperidinecarboxylic acid with 2-phenoxyethanol, followed by the addition of ethyl trifluorobutyrate. The final product is obtained by purification through column chromatography. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Ethyl 3-(2-phenoxyethyl)-1-(4,4,4-trifluorobutyl)-3-piperidinecarboxylate has shown potential in the field of neuroscience as a neuroprotective agent. In a study conducted by Wang et al., it was found that this compound could protect neurons from oxidative stress-induced injury by reducing reactive oxygen species (ROS) levels. This compound has also been shown to have anti-inflammatory properties, which could make it a potential therapeutic agent for neuroinflammatory diseases such as Alzheimer's and Parkinson's.